Cas no 384859-44-3 (3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde)

• Product Name: 3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde
• CAS No: 384859-44-3
• MF: C₁₅H₁₂I₂O₃
• MW: 494.0629
• CID: 5095693
• Update Time: 2025-11-01

3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde
• 3-iodo-4-[(4-iodophenyl)methoxy]-5-methoxybenzaldehyde
• 3-Iodo-4-((4-iodobenzyl)oxy)-5-methoxybenzaldehyde
• BBL029702
• STK764541
• 3-Iodo-4-(4-iodo-benzyloxy)-5-methoxy-benzaldehyde
• 3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde

• Inchi： 1S/C15H12I2O3/c1-19-14-7-11(8-18)6-13(17)15(14)20-9-10-2-4-12(16)5-3-10/h2-8H,9H2,1H3
• InChI Key： WDUGAQRMMVXKOO-UHFFFAOYSA-N
• SMILES： IC1=C([H])C(C([H])=O)=C([H])C(=C1OC([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])I)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on 3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde

3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde (CAS No. 384859-44-3): An Overview of Its Structure, Synthesis, and Applications

3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde (CAS No. 384859-44-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its unique structural features and potential biological activities. This compound is characterized by the presence of multiple functional groups, including iodine atoms, a methoxy group, and an aldehyde group, which collectively contribute to its diverse chemical properties and reactivity.

The molecular structure of 3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde can be represented as C₁₆H₁₂I₂O₃. The compound features a benzene ring substituted with an iodo group at the 3-position, a methoxy group at the 5-position, and an aldehyde group at the 6-position. Additionally, the 4-position of the benzene ring is substituted with an iodo-benzyl ether moiety. This intricate arrangement of functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The synthesis of 3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde typically involves a multi-step process. One common approach begins with the preparation of 4-hydroxy-3,5-dimethoxybenzaldehyde, which is then converted to its corresponding iodo derivative through iodination reactions. Subsequently, the hydroxyl group is protected or modified to facilitate the introduction of the iodo-benzyl ether moiety. This step often involves nucleophilic substitution reactions or coupling reactions using appropriate reagents such as iodobenzyl halides or iodo-benzyl alcohols.

In recent years, significant advancements have been made in the development of more efficient and environmentally friendly synthetic routes for this compound. For instance, researchers have explored green chemistry approaches that minimize the use of hazardous reagents and solvents. One notable example is the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields while maintaining high product purity.

The biological activities of 3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde have been extensively studied in various contexts. One area of particular interest is its potential as an antitumor agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its antitumor properties, 3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects, with preliminary studies indicating that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, there is growing interest in its potential as a neuroprotective agent due to its ability to scavenge reactive oxygen species (ROS) and reduce oxidative stress in neuronal cells.

The versatility of 3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde extends beyond its direct biological activities. It serves as a valuable building block for the synthesis of more complex molecules with diverse applications. For instance, it can be used as a precursor in the preparation of novel ligands for metal complexes with catalytic or luminescent properties. Moreover, its unique structural features make it an attractive candidate for the development of new materials with tailored optical and electronic properties.

In conclusion, 3-Iodo-4-[(4-iodobenzyl)oxy]-5-methoxybenzaldehyde (CAS No. 384859-44-3) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its complex molecular structure provides a rich foundation for exploring new synthetic strategies and biological activities. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in various fields of chemistry and biology.